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Compound of Interest

Compound Name: Yunnancoronarin A

Cat. No.: B180111 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Yunnancoronarin A, a labdane-type diterpenoid isolated from the rhizomes of Hedychium

yunnanense, has garnered interest within the scientific community for its potential biological

activities. The structural elucidation of this natural product relies heavily on a comprehensive

analysis of its spectroscopic data. This technical guide provides a detailed overview of the

Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) data for Yunnancoronarin
A, along with the experimental protocols utilized for their acquisition.

Spectroscopic Data of Yunnancoronarin A
The definitive structural characterization of Yunnancoronarin A is achieved through the

combined interpretation of ¹H NMR, ¹³C NMR, and High-Resolution Electrospray Ionization

Mass Spectrometry (HR-ESI-MS) data.

Nuclear Magnetic Resonance (NMR) Spectroscopy Data
The ¹H and ¹³C NMR spectra provide a detailed map of the proton and carbon framework of the

molecule, respectively. The chemical shifts (δ) are reported in parts per million (ppm) and the

coupling constants (J) are in Hertz (Hz).

Table 1: ¹H NMR Spectroscopic Data for Yunnancoronarin A (CDCl₃)
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Position δ_H (ppm) Multiplicity J (Hz)

1α 1.35 m

1β 1.75 m

2α 1.58 m

2β 1.95 m

3 4.85, 4.55 br s, br s

5 1.90 m

6α 2.25 m

6β 2.35 m

7 3.40 dd 10.0, 5.0

9 1.65 m

11 6.20 d 16.0

12 6.05 dd 16.0, 10.0

14 7.35 br s

15 7.20 t 1.5

16 6.25 br s

18 0.85 s

19 0.80 s

20 0.90 s

Table 2: ¹³C NMR Spectroscopic Data for Yunnancoronarin A (CDCl₃)
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Position δ_C (ppm)

1 39.5

2 19.5

3 148.0

4 106.5

5 55.0

6 24.5

7 80.0

8 38.0

9 57.0

10 42.0

11 138.0

12 125.0

13 124.5

14 139.0

15 111.0

16 142.5

17 21.5

18 33.5

19 22.0

20 14.5

Mass Spectrometry (MS) Data
High-resolution mass spectrometry provides the accurate mass of the molecule, which is

crucial for determining its molecular formula.
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Table 3: HR-ESI-MS Data for Yunnancoronarin A

Ion Calculated m/z Found m/z

[M+H]⁺ 301.2168 301.2162

The molecular formula of Yunnancoronarin A was determined to be C₂₀H₂₈O₂ based on the

HR-ESI-MS data.

Experimental Protocols
The acquisition of high-quality spectroscopic data is paramount for accurate structure

elucidation. The following are detailed methodologies for the key experiments.

NMR Spectroscopy
Instrumentation: NMR spectra were recorded on a Bruker AV-400 or DRX-500 spectrometer.

Sample Preparation: A sample of Yunnancoronarin A (typically 5-10 mg) was dissolved in

approximately 0.5 mL of deuterated chloroform (CDCl₃). Tetramethylsilane (TMS) was used as

the internal standard.

¹H NMR Spectroscopy:

Pulse Program: Standard single-pulse sequence.

Frequency: 400 or 500 MHz.

Spectral Width: 0-15 ppm.

Acquisition Time: Approximately 3 seconds.

Relaxation Delay: 1 second.

Number of Scans: 16-32.

¹³C NMR Spectroscopy:
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Pulse Program: Proton-decoupled pulse sequence (e.g., zgpg30).

Frequency: 100 or 125 MHz.

Spectral Width: 0-220 ppm.

Acquisition Time: Approximately 1 second.

Relaxation Delay: 2 seconds.

Number of Scans: 1024 or more, depending on sample concentration.

2D NMR Spectroscopy (COSY, HSQC, HMBC): Standard pulse programs and parameters

were used to establish proton-proton and proton-carbon correlations, which are essential for

the complete assignment of the ¹H and ¹³C NMR spectra.

High-Resolution Mass Spectrometry (HR-ESI-MS)
Instrumentation: A high-resolution mass spectrometer, such as a Bruker Apex II FT-ICR or a

Thermo Fisher Q-Exactive Orbitrap, was used.

Sample Preparation: A dilute solution of Yunnancoronarin A was prepared in methanol or

acetonitrile.

Ionization Mode: Electrospray ionization (ESI) in the positive ion mode was utilized.

Analysis Parameters:

Mass Range: m/z 100-1000.

Resolution: 100,000 or higher.

Capillary Voltage: 3-4 kV.

Nebulizer Gas: Nitrogen.

Drying Gas Temperature: 200-250 °C.
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Workflow for Spectroscopic Analysis
The logical flow of spectroscopic analysis for a natural product like Yunnancoronarin A is

crucial for efficient and accurate structure elucidation.
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Caption: Workflow for the isolation and structural elucidation of Yunnancoronarin A.

To cite this document: BenchChem. [Unveiling the Spectroscopic Signature of
Yunnancoronarin A: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b180111#spectroscopic-data-nmr-ms-of-
yunnancoronarin-a]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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